Cas no 113209-68-0 (7-Fluorochroman-4-one)

7-Fluorochroman-4-one is a fluorinated chromanone derivative characterized by its unique structural features, including a fluorine substituent at the 7-position of the chromanone scaffold. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of the fluorine atom enhances its electronic properties and metabolic stability, making it valuable for structure-activity relationship studies. Its well-defined molecular structure and high purity ensure reproducibility in research applications. The compound is typically utilized in the exploration of novel heterocyclic frameworks and as a building block for targeted drug discovery efforts.
7-Fluorochroman-4-one structure
7-Fluorochroman-4-one structure
Product Name:7-Fluorochroman-4-one
CAS No:113209-68-0
MF:C9H7FO2
MW:166.149086236954
MDL:MFCD06202344
CID:63013
PubChem ID:14653132
Update Time:2025-06-07

7-Fluorochroman-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-Fluorochroman-4-one
    • 4H-1-BENZOPYRAN-4-ONE, 7-FLUORO-2,3-DIHYDRO-
    • 7-Fluoro-4-chromanone
    • 7-fluoro-2,3-dihydrochromen-4-one
    • 3,4-dihydro-7-fluoro-2H-1-benzopyran-4-one
    • 4H-1-Benzopyran-4-one,7-fluoro-2,3-dihydro
    • 7-fluoro-2,3-dihydro-4H-chromen-4-one
    • 7-fluoro-chroman-4-one
    • 7-Fluoro-2,3-dihydrochroman-4-one
    • 7-Fluorochroman-4-one, sum of isomers
    • 6-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
    • 7-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
    • 7-Fluoro-2,3-dihydro-4H-1-benzopyran-4-one
    • PubChem17924
    • AMOT0483
    • HRPULQFHSZKTNA-UHFFFAOYSA-N
    • EBD37795
    • BCP26723
    • 7-fluoro-4-chromanone, AldrichCPR
    • 7-fluoranyl-2,3-dihydrochromen-4-one
    • 113209-68-0
    • AC-6191
    • Z1198166484
    • AM20020221
    • SCHEMBL569174
    • MFCD06202344
    • CCG-358098
    • AKOS005146416
    • FT-0600072
    • I11464
    • EN300-135823
    • SY032000
    • DTXSID20562635
    • CS-W004859
    • FS-3252
    • J-519256
    • DB-007206
    • 7-fluoro-2,3-dihydro-1-benzopyran-4-one
    • MDL： MFCD06202344
    • Inchi： 1S/C9H7FO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5H,3-4H2
    • InChI Key： HRPULQFHSZKTNA-UHFFFAOYSA-N
    • SMILES： FC1C=CC2C(CCOC=2C=1)=O

Computed Properties

  • Exact Mass: 166.04300
  • Monoisotopic Mass: 166.04300762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.297
  • Melting Point: 46-50℃
  • Boiling Point: 281.9°C at 760 mmHg
  • Flash Point: 104.4±0.0 °C
  • Refractive Index: 1.539
  • PSA: 26.30000
  • LogP: 1.79090

7-Fluorochroman-4-one Security Information

7-Fluorochroman-4-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Fluorochroman-4-one Pricemore >>

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7-Fluorochroman-4-one Production Method

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